Cas no 1909326-11-9 (2-{(3-nitrophenyl)methylsulfanyl}acetamide)

• Product Name: 2-{(3-nitrophenyl)methylsulfanyl}acetamide
• CAS No: 1909326-11-9
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• MDL: MFCD29762813
• CID: 5246371
• PubChem ID: 121553540
• Update Time: 2026-03-08

2-{(3-nitrophenyl)methylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[(3-nitrophenyl)methyl]thio]-
• 2-{(3-nitrophenyl)methylsulfanyl}acetamide

• MDL： MFCD29762813
• Inchi： 1S/C9H10N2O3S/c10-9(12)6-15-5-7-2-1-3-8(4-7)11(13)14/h1-4H,5-6H2,(H2,10,12)
• InChI Key： MZODGTJYHPICLG-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSCC1=CC=CC([N+]([O-])=O)=C1

Additional information on 2-{(3-nitrophenyl)methylsulfanyl}acetamide

Introduction to 2-{(3-nitrophenyl)methylsulfanyl}acetamide (CAS No. 1909326-11-9)

2-{(3-nitrophenyl)methylsulfanyl}acetamide, with the CAS number 1909326-11-9, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of acetamides and features a nitrophenyl group linked through a sulfanyl (thioether) moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The molecular formula of 2-{(3-nitrophenyl)methylsulfanyl}acetamide is C₉H₁₀N₂O₃S, and its molecular weight is approximately 214.24 g/mol. The compound is characterized by its white crystalline form and moderate solubility in polar solvents such as water and methanol. Its physical and chemical properties, including melting point, boiling point, and solubility, have been well-documented in the literature, providing a solid foundation for further research and application development.

In the realm of medicinal chemistry, 2-{(3-nitrophenyl)methylsulfanyl}acetamide has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The mechanism of action involves the interaction of the nitrophenyl group with the active site of the enzyme, leading to a significant reduction in enzyme activity.

Beyond its potential as an enzyme inhibitor, 2-{(3-nitrophenyl)methylsulfanyl}acetamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease. Further preclinical studies are underway to evaluate its efficacy and safety profile in animal models.

The structural versatility of 2-{(3-nitrophenyl)methylsulfanyl}acetamide has also made it an attractive candidate for materials science applications. Researchers have explored its use as a building block for the synthesis of advanced materials with unique optical and electronic properties. For example, a study published in Advanced Materials reported the successful synthesis of polymer-based materials incorporating this compound, which exhibited enhanced photoluminescence and conductivity. These materials have potential applications in optoelectronics and sensor technology.

In addition to its direct applications, 2-{(3-nitrophenyl)methylsulfanyl}acetamide serves as a valuable intermediate in organic synthesis. Its reactivity and functional group diversity allow for the facile introduction of various substituents, enabling the synthesis of a wide range of derivatives with tailored properties. This versatility makes it an important tool for chemists working on the development of new compounds with specific functionalities.

The synthesis of 2-{(3-nitrophenyl)methylsulfanyl}acetamide has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 3-nitrobenzyl mercaptan with acrylamide or acetyl chloride followed by hydrolysis to form the acetamide moiety. The choice of synthetic route depends on factors such as yield, purity, and scalability, making it an important consideration for both academic research and industrial applications.

In conclusion, 2-{(3-nitrophenyl)methylsulfanyl}acetamide (CAS No. 1909326-11-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and diverse functional groups make it an attractive candidate for further research and development. Whether as a lead compound in medicinal chemistry, an anti-inflammatory agent, or a building block for advanced materials, this compound continues to be a focal point of scientific inquiry and innovation.